Cas no 1251922-67-4 (2(1H)-Pyrimidinethione, 5-(trifluoromethyl)-, sodium salt (1:1))
1251922-67-4 structure
Product Name:2(1H)-Pyrimidinethione, 5-(trifluoromethyl)-, sodium salt (1:1)
CAS No:1251922-67-4
MF:C5H2F3N2NaS
MW:202.13276052475
CID:5231787
Update Time:2023-08-26
2(1H)-Pyrimidinethione, 5-(trifluoromethyl)-, sodium salt (1:1) Chemical and Physical Properties
Names and Identifiers
-
- sodium [5-(trifluoromethyl)pyrimidin-2-yl]sulfanide
- Sodium 5-(trifluoromethyl)pyrimidine-2-thiolate
- sodium[5-(trifluoromethyl)pyrimidin-2-yl]sulfanide
- 2(1H)-Pyrimidinethione, 5-(trifluoromethyl)-, sodium salt (1:1)
-
- Inchi: 1S/C5H3F3N2S.Na/c6-5(7,8)3-1-9-4(11)10-2-3;/h1-2H,(H,9,10,11);/q;+1/p-1
- InChI Key: OSOYOZBGFICPHK-UHFFFAOYSA-M
- SMILES: [S-]C1=NC=C(C=N1)C(F)(F)F.[Na+]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 135
- Topological Polar Surface Area: 26.8
2(1H)-Pyrimidinethione, 5-(trifluoromethyl)-, sodium salt (1:1) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-65674-0.05g |
sodium [5-(trifluoromethyl)pyrimidin-2-yl]sulfanide |
1251922-67-4 | 0.05g |
$440.0 | 2023-02-13 | ||
| Enamine | EN300-65674-0.1g |
sodium [5-(trifluoromethyl)pyrimidin-2-yl]sulfanide |
1251922-67-4 | 0.1g |
$575.0 | 2023-02-13 | ||
| Enamine | EN300-65674-0.25g |
sodium [5-(trifluoromethyl)pyrimidin-2-yl]sulfanide |
1251922-67-4 | 0.25g |
$822.0 | 2023-02-13 | ||
| Enamine | EN300-65674-0.5g |
sodium [5-(trifluoromethyl)pyrimidin-2-yl]sulfanide |
1251922-67-4 | 0.5g |
$1293.0 | 2023-02-13 | ||
| Enamine | EN300-65674-1.0g |
sodium [5-(trifluoromethyl)pyrimidin-2-yl]sulfanide |
1251922-67-4 | 1.0g |
$1658.0 | 2023-02-13 | ||
| Enamine | EN300-65674-2.5g |
sodium [5-(trifluoromethyl)pyrimidin-2-yl]sulfanide |
1251922-67-4 | 2.5g |
$3249.0 | 2023-02-13 | ||
| Enamine | EN300-65674-5.0g |
sodium [5-(trifluoromethyl)pyrimidin-2-yl]sulfanide |
1251922-67-4 | 5.0g |
$4806.0 | 2023-02-13 | ||
| Enamine | EN300-65674-10.0g |
sodium [5-(trifluoromethyl)pyrimidin-2-yl]sulfanide |
1251922-67-4 | 10.0g |
$7128.0 | 2023-02-13 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01062228-1g |
Sodium [5-(trifluoromethyl)pyrimidin-2-yl]sulfanide |
1251922-67-4 | 95% | 1g |
¥8232.0 | 2023-04-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1336499-50mg |
Sodium 5-(trifluoromethyl)pyrimidine-2-thiolate |
1251922-67-4 | 95% | 50mg |
¥9504.00 | 2024-08-09 |
2(1H)-Pyrimidinethione, 5-(trifluoromethyl)-, sodium salt (1:1) Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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